N-(4-benzoylphenyl)-4-methoxybenzamide
Cat. No. B325161
M. Wt: 331.4 g/mol
InChI Key: NXWXNRBMJSRGGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07230020B2
Procedure details
Reaction of 4-aminobenzophenone (98 mg, 0.51 mmol) in THF (6 mL) with p-anisoyl chloride (90 μL, 0.65 mmol) in presence of triethylamine (90 μL, 0.65 mmol) according to method A gave N-(4-benzoyl-phenyl)-4-methoxy-benzamide (165 mg, 0.50 mmol, 98% yield) as a white powder after purification by washing the crude product with ethyl acetate and hexane.
Yield
98%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:15]=[CH:14][C:5]([C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)=[O:7])=[CH:4][CH:3]=1.[C:16](Cl)(=[O:25])[C:17]1[CH:22]=[CH:21][C:20]([O:23][CH3:24])=[CH:19][CH:18]=1.C(N(CC)CC)C>C1COCC1>[C:6]([C:5]1[CH:4]=[CH:3][C:2]([NH:1][C:16](=[O:25])[C:17]2[CH:22]=[CH:21][C:20]([O:23][CH3:24])=[CH:19][CH:18]=2)=[CH:15][CH:14]=1)(=[O:7])[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1
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Inputs
Step One
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Name
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Quantity
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98 mg
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Type
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reactant
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Smiles
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NC1=CC=C(C(=O)C2=CC=CC=C2)C=C1
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Name
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Quantity
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90 μL
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Type
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reactant
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Smiles
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C(C1=CC=C(C=C1)OC)(=O)Cl
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Name
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Quantity
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90 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(=O)C1=CC=C(C=C1)NC(C1=CC=C(C=C1)OC)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: AMOUNT | 0.5 mmol | |
| AMOUNT: MASS | 165 mg | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
